2-Mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 6-methyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C7H6N2OS2/c1-3-2-4-5(10)8-7(11)9-6(4)12-3/h2H,1H3,(H2,8,9,10,11)
• InChI Key: JBBMDBAUKIIVJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)NC(=S)NC2=O
• Molecular Formula: C7H6N2OS2
• Molecular Weight: 198.3 g/mol

Description

“2-Mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one” is a chemical compound that has been studied for its potential applications in various fields. It has been mentioned in the context of potentially pleiotropic anticancer drugs.

Synthesis Analysis

The synthesis of derivatives of this compound has been reported in several studies. For instance, some derivatives were synthesized using ethyl 2-aminothiophene-3-carboxylates as precursors. Another study reported the design of 2-methylthio-3-substituted-5,6-dimethylthieno[2,3-d] pyrimidin-4(3H)-ones.

Molecular Structure Analysis

The molecular structure of “this compound” and its derivatives has been analyzed in several studies. For example, a study reported the crystal structure of a related compound.

Chemical Reactions Analysis

The chemical reactions involving “this compound” and its derivatives have been studied in the context of their potential applications. For instance, their cytotoxicity against various cancer cells has been assessed.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” and its derivatives have been analyzed in several studies. For instance, a study reported the solid-state photostability of some derivatives. Another source provides information about the molecular weight and other properties of a related compound.

Scientific Research Applications

Synthesis and Potential Therapeutic Applications

• Synthesis of Analgesic and Anti-inflammatory Agents : A series of 2-mercapto-3-substituted-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-ones were synthesized for potential use as analgesic and anti-inflammatory agents. These compounds were found to have significant activity in this regard, with some exhibiting more potent effects than reference standards like diclofenac sodium (Alagarsamy, Vijayakumar, & Raja Solomon, 2007).

• Development of Novel Derivatives for Biological Activity : Novel derivatives of this compound have been synthesized, including those with potential CNS depressant and antimicrobial activities. This includes the preparation of various heterocyclic systems and their evaluation for biological activity (Hassan, Youssef, El-zohry, & El-wafa, 1988).

• Antimicrobial and Antifungal Properties : Some derivatives exhibited significant antimicrobial activity against strains like Bacillus subtilis and Candida albicans, highlighting their potential as antimicrobial agents (Vlasov, Kovalenko, Osolodchenko, Lenitskaya, & Chernykh, 2018).

• Anticancer Activity : Certain derivatives have shown promising results in cytotoxicity tests against cancer cell lines, suggesting potential use in cancer therapy (Mavrova, Dimov, Yancheva, Rangelov, Wesselinova, & Tsenov, 2016).

• Novel Synthesis Approaches : Innovative synthesis methods have been developed for this compound and its derivatives, facilitating the exploration of its pharmacological potential. This includes one-pot synthesis approaches under solvent-free conditions (Mohsenimehr, Mamaghani, Shirini, Sheykhan, & Azimian Moghaddam, 2014).

Mechanism of Action

Target of Action

Thieno[2,3-d]pyrimidin-4(3h)-ones have been studied for their antimycobacterial activity against mycobacterium tuberculosis .

Mode of Action

It’s worth noting that thieno[2,3-d]pyrimidin-4(3h)-ones have shown significant antimycobacterial activity . This suggests that these compounds may interact with key proteins or enzymes in the Mycobacterium tuberculosis, inhibiting their function and thus preventing the growth or survival of the bacteria.

Biochemical Pathways

Given its antimycobacterial activity, it can be inferred that this compound likely interferes with essential biochemical pathways in mycobacterium tuberculosis .

Result of Action

The result of the action of 2-Mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one is the inhibition of the growth or survival of Mycobacterium tuberculosis, as suggested by its observed antimycobacterial activity .

Safety and Hazards

The safety and hazards associated with “2-Mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one” and its derivatives have been studied. For example, a study reported that a derivative of this compound was toxic to several studied cancer cell lines.

Future Directions

The future directions for the study of “2-Mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one” and its derivatives are likely to involve further exploration of their potential applications, particularly in the context of their anticancer properties.